1-Cyclopropyl-2-propyn-1-amine Hydrochloride

• IUPAC Name: 1-cyclopropylprop-2-yn-1-amine;hydrochloride
• InChI: InChI=1S/C6H9N.ClH/c1-2-6(7)5-3-4-5;/h1,5-6H,3-4,7H2;1H
• InChI Key: RZOVTADUUUJAJR-UHFFFAOYSA-N
• Canonical SMILES: C#CC(C1CC1)N.Cl
• Molecular Formula: C6H10ClN
• Molecular Weight: 131.60 g/mol

Description

1-Cyclopropyl-2-propyn-1-amine Hydrochloride is a chemical compound used in scientific research. It is a derivative of propargylamine, which is a known inhibitor of monoamine oxidase (MAO) enzymes. The compound has been studied for its potential therapeutic effects on various neurological and psychiatric disorders.

Scientific Research Applications

Bioconjugation Techniques

Studies have focused on the mechanism of amide formation between carboxylic acid and amine in aqueous media, utilizing carbodiimide hydrochlorides. Such research provides insights into the bioconjugation process, crucial for developing bioactive compounds and understanding the stability of these reactions in different pH conditions (Nakajima & Ikada, 1995).

Synthesis of Biologically Active Compounds

Research has explored biocatalytic routes for the synthesis of cyclopropyl amine, a key building block for the anti-thrombotic agent ticagrelor. This demonstrates the potential of 1-Cyclopropyl-2-propyn-1-amine Hydrochloride in the synthesis of significant pharmaceutical agents (Hugentobler et al., 2016).

Development of Synthetic Methodologies

The compound has been investigated in the context of diastereo- and enantioselective synthesis processes, including CuH-catalyzed hydroamination of strained trisubstituted alkenes. These methodologies are pivotal for creating aminocyclobutanes and aminocyclopropanes, essential substructures in many biologically active compounds (Feng et al., 2019).

Cyclopropylation and Ring-Opening Reactions

The research highlights the use of cyclopropylamine derivatives in cyclopropylation and ring-opening reactions, offering a new perspective on constructing complex molecular structures. This includes the copper-catalyzed Chan-Lam cyclopropylation, demonstrating the versatility of cyclopropylamine derivatives in organic synthesis (Derosa et al., 2018).

Safety and Hazards

The safety information for 1-Cyclopropyl-2-propyn-1-amine indicates that it has a GHS07 pictogram and a warning signal word. The hazard statements include H302, H315, H319, H335, which suggest that the compound may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.